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Compound of Interest

Compound Name: 6-Fluorobenzo[D]isothiazole
CAS No.: 139037-00-6
Cat. No.: B136777
Get Quote
. J

Executive Summary & Structural Context[1][2][3]

6-Fluorobenzo[d]isothiazole (CAS: 1166-39-8) represents a critical pharmacophore in
modern medicinal chemistry, serving as a bioisostere for indole and benzothiophene scaffolds.
Its significance lies in the fluorine substitution at the C6 position, which blocks metabolic
oxidation (specifically P450-mediated hydroxylation) while modulating the lipophilicity (

) and electronic distribution of the fused bicyclic system.

This guide provides a definitive technical framework for the characterization of this moiety.
Unlike standard datasheets, this document focuses on the causality of spectral features—
explaining not just where a peak appears, but why—enabling researchers to troubleshoot
synthesis and validate purity with high confidence.

Core Physicochemical Profile
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Property Value | Characteristic
Formula

Molecular Weight 153.18 g/mol

Exact Mass 153.0049

Typically a low-melting solid or oil (dependent

Appearance .
on purity)

High in DMSO,

Solubility
, MeOH; Low in water

Mass Spectrometry (MS) Analysis[4][5]
lonization & Detection Strategy

For 6-fluorobenzo[d]isothiazole, Electrospray lonization (ESI) in positive mode (

) is the preferred method for liquid chromatography workflows, while Electron Impact (El) is
superior for gas chromatography (GC-MS) structural elucidation due to the generation of
diagnostic fragment ions.

e Primary lon (
):
Da.

» Nitrogen Rule: The molecule contains a single nitrogen atom, resulting in an odd nominal
molecular weight (153), confirming the presence of an odd number of nitrogens.

Fragmentation Logic (EI/CID)

The fragmentation pattern of benzo[d]isothiazole is distinct from its isomer, benzothiazole. The
isothiazole ring is less stable under electron impact, leading to a characteristic ring-opening

sequence.

Key Fragmentation Pathways:
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e Loss of HCN (27 Da): The most diagnostic cleavage for isothiazoles. The molecular ion (
153) ejects HCN to form a thioketene-like radical cation (
126).

e Loss of CS (44 Da): Secondary fragmentation often observed in sulfur heterocycles.

o Fluorine Retention: The C-F bond is robust; fragments retaining the fluorine (mass shift of
+18 Da relative to non-fluorinated analogs) confirm the halogen is on the benzene ring, not
the heterocyclic ring.

[M - HCN] [M-HCN - CS]
Thio-radical cation Fluorobenzene radical
m/z 82

Molecular lon (M+)
m/z 153 -—

M-F]
(Rare/High Energy)
m/z 134

Click to download full resolution via product page

Figure 1: Proposed fragmentation pathway for 6-fluorobenzo[d]isothiazole under Electron
Impact (EIl) ionization.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[4][5][6][7]

NMR is the primary tool for validating the regiochemistry of the fluorine substitution. The 6-
position substitution creates a specific splitting pattern that distinguishes it from the 5-fluoro or
4-fluoro isomers.

NMR (Proton)

Solvent Recommendation: DMSO-

is preferred over

if the sample is a salt or polar intermediate. However,
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provides sharper resolution for coupling analysis.

Proton
Position

Chemical Shift
(

» Ppm)

Multiplicity

Coupling
Constants (

, H2)

Structural
Insight

H3 (Isothiazole)

8.60 —9.00

Singlet (s)

N/A

Highly
deshielded due
to C=N
anisotropy.
Diagnostic of the
isothiazole ring

integrity.

H7 (Benzene)

7.50-7.70

dd

Ortho to
Fluorine. Shows
large H-F
coupling.[1]

H5 (Benzene)

7.20-7.40

td or ddd

Flanked by F
(ortho) and H4
(ortho). "Roofing"
effect often seen
with H4.

H4 (Benzene)

7.80-8.00

dd

Meta to Fluorine.
Deshielded by
the fused ring

current.

Application Note: The "Singlet" at ~8.8 ppm is the "Go/No-Go" signal. If this is a broad doublet

or shifted upfield < 8.0, the isothiazole ring may have opened (e.g., to a cyano-thiol).

NMR (Carbon)

The carbon spectrum is dominated by C-F coupling, which splits signals into doublets.

« C6 (C-F):
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ppm.[2] Doublet with huge coupling (
Hz).
e C3(C=N):
ppm. Usually a singlet or weak doublet (long range).

o C5/C7: Will appear as doublets due to
(~20-25 Hz).
NMR (Fluorine)
* Shift:
to
ppm (referenced to
).

« Ultility: This is the most sensitive purity assay. A single sharp peak confirms no other
regioisomers (e.g., 5-fluoro) are present, which are difficult to separate by HPLC.

Infrared Spectroscopy (IR)[6][10][11]

IR is less structural than NMR but vital for quick identification of functional groups during
reaction monitoring.

C-F Stretching: Strong band at 1200 — 1250 cm~*. This is the most intense peak in the
fingerprint region.

C=N Stretching (Isothiazole): Distinct band at 1480 — 1520 cm™1,

Aromatic C-H: Weak bands > 3000 cm™1.

Absence of S-H: A peak at ~2550 cm~1 indicates ring opening to the thiol (impurity).

Experimental Protocol: Analytical Workflow
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This workflow ensures data integrity from crude synthesis to final certification.

Crude Sample
(6-F-Benzold]isothiazole)

l

TLC Screening
(Hex/EtOAcC 4:1)

HPLC-MS (ESI+)
Confirm MW (154)

Flash Chromatography
or Recrystallization

Sample Prep
10mg in 0.6mL DMSO-d6

NMR Acquisition
1H, 19F, 13C

Quality Gate
19F Single Peak?

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) for the analytical characterization of fluorinated
heterocycles.

Step-by-Step Methodology
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o Sample Preparation: Dissolve 5-10 mg of the compound in 0.6 mL of deuterated solvent.
Critical: Use a high-quality NMR tube to prevent shimming errors that obscure F-H coupling.

e 19F Screening: Run a quick 19F scan (typically 16-32 scans). If multiple peaks appear, the
sample contains regioisomers. Do not proceed to 2D NMR until purified.

e 1H Acquisition: Set relaxation delay (

) to at least 2.0 seconds to allow relaxation of the isolated H3 proton.

o Data Processing: Apply an exponential window function (LB = 0.3 Hz) to resolve the fine
splitting of the H7/H5 protons caused by fluorine coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 19Flourine NMR [chem.ch.huji.ac.il]
e 2. colorado.edu [colorado.edu]

 To cite this document: BenchChem. [Technical Guide: Spectroscopic Analysis of 6-
Fluorobenzol[d]isothiazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136777/docs#technical-guide-spectroscopic-
analysis-of-6-fluorobenzo-d-isothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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